N'-(6-methylbenzo[d]thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzohydrazide

• IUPAC Name: N'-(6-methyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzohydrazide
• InChI: InChI=1S/C21H24N4O3S2/c1-14-9-11-25(12-10-14)30(27,28)17-6-4-16(5-7-17)20(26)23-24-21-22-18-8-3-15(2)13-19(18)29-21/h3-8,13-14H,9-12H2,1-2H3,(H,22,24)(H,23,26)
• InChI Key: OONVYDGMINBMMA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NNC3=NC4=C(S3)C=C(C=C4)C
• Molecular Formula: C21H24N4O3S2
• Molecular Weight: 444.6 g/mol

Description

Synthesis Analysis

The synthesis of nitrogen-heterocycles, as discussed in the first paper, involves the reaction of N-methyl-N-(phenylsulfonyl)benzohydrazonoyl chloride with nitriles and acetylenes in the presence of aluminum chloride to yield 1-methyl-1H-1,2,4-triazoles and -pyrazoles . This suggests that similar methods could potentially be applied to synthesize the target compound by incorporating the appropriate thiazol and piperidinyl substituents.

Molecular Structure Analysis

The molecular structure of the target compound would likely be influenced by the presence of the sulfonyl and hydrazide groups. The second paper discusses the formation of tetrazoles from hydrazonoyl azides, which indicates that the electron-withdrawing nature of sulfonyl substituents can promote cyclization . This information could be relevant when considering the reactivity and stability of the target compound's molecular structure.

Chemical Reactions Analysis

The third paper describes the synthesis of an impurity in the antibacterial drug sulfamethizole, which involves the reaction of a thiadiazolyl compound with a sulfonyl chloride followed by alkaline hydrolysis . This process could be analogous to potential reactions involving the target compound, considering its similar functional groups.

Physical and Chemical Properties Analysis

While the papers do not directly address the physical and chemical properties of the target compound, they do provide information on related compounds. For instance, the thermal stability of hydrazonoyl azides and their propensity to undergo cyclization or decomposition under certain conditions is discussed . Additionally, the reactivity of sulfur ylides and their subsequent transformations into various sulfur-containing heterocycles is described . These insights could be extrapolated to hypothesize the properties of "N'-(6-methylbenzo[d]thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzohydrazide".

Scientific Research Applications

Antibacterial Evaluation

A study synthesized derivatives incorporating 1,3,4-oxadiazole, sulfamoyl, and piperidine functionalities, aiming to explore their antibacterial properties. These compounds exhibited significant antibacterial activities, underscoring the potential of N'-(6-methylbenzo[d]thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzohydrazide derivatives in developing new antibacterial agents (Aziz‐ur‐Rehman et al., 2017).

Enzyme Inhibitory Activity

Another research focus has been on the enzyme inhibitory potential of sulfonamide derivatives, particularly against α-glucosidase and acetylcholinesterase. These compounds have shown substantial inhibitory activity, highlighting their potential in therapeutic applications related to enzyme regulation (M. Abbasi et al., 2019).

Potential Anticancer and Antimicrobial Agents

Research has also delved into the design and synthesis of derivatives as antimicrobial and antiproliferative agents. These studies have found certain derivatives to exhibit potent cytotoxic activity against various cancer cell lines and significant antimicrobial activity, suggesting the potential for developing new treatments for cancer and infectious diseases (Shimaa M. Abd El-Gilil, 2019).